Cas no 71357-63-6 (tricyclo[4.2.1.02,?]nonan-3-one)

• Product Name: tricyclo[4.2.1.02,?]nonan-3-one
• CAS No: 71357-63-6
• Molecular Formula: C₉H₁₂O
• Molecular Weight: 136.190982818604
• CID: 5226147
• PubChem ID: 12483679

tricyclo[4.2.1.02,?]nonan-3-one Properties

Names and Identifiers

• ALLCQFOCFFLGDR-UHFFFAOYSA-N
• Tricyclo[4.2.1.0(2,5)]nonan-3-one
• tricyclo[4.2.1.02,?]nonan-3-one

• InChIKey： ALLCQFOCFFLGDR-UHFFFAOYSA-N
• Inchi： 1S/C9H12O/c10-8-4-7-5-1-2-6(3-5)9(7)8/h5-7,9H,1-4H2
• SMILES： O=C1C([H])([H])C2([H])C3([H])C([H])([H])C([H])([H])C([H])(C3([H])[H])C21[H]

Computed Properties

• Exact Mass: 136.088815002g/mol
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Rotatable Bond Count: 0
• Monoisotopic Mass: 136.088815002g/mol
• Heavy Atom Count: 10
• Complexity: 197
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 4
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 1.7
• Topological Polar Surface Area: 17.1Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Monoterpenoids
• Monoterpenoids